Cas no 1602871-83-9 (1-(4-fluoro-2-methylphenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(4-fluoro-2-methylphenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 1602871-83-9
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 4607813
• PubChem ID: 114346575
• Update Time: 2024-03-01

1-(4-fluoro-2-methylphenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(4-fluoro-2-methylphenyl)methyl]cyclopropane-1-carboxylic acid
• 1-(4-fluoro-2-methylphenyl)methylcyclopropane-1-carboxylic acid

• Inchi： 1S/C12H13FO2/c1-8-6-10(13)3-2-9(8)7-12(4-5-12)11(14)15/h2-3,6H,4-5,7H2,1H3,(H,14,15)
• InChI Key： XOMWZAUOVHNMTN-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=C(F)C=C2C)(C(O)=O)CC1

Computed Properties

• Exact Mass: 208.08995782g/mol
• Monoisotopic Mass: 208.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids